Cas no 2138100-81-7 (3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one)

• Product Name: 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one
• CAS No: 2138100-81-7
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5965157
• PubChem ID: 165497001
• Update Time: 2025-10-23

3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159419
• 2138100-81-7
• 3-(cyclopentyloxy)-4-ethylcyclohexan-1-one
• 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one

• Inchi： 1S/C13H22O2/c1-2-10-7-8-11(14)9-13(10)15-12-5-3-4-6-12/h10,12-13H,2-9H2,1H3
• InChI Key： WXVRYPLBMZIGGA-UHFFFAOYSA-N
• SMILES： O(C1CCCC1)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one

Comprehensive Overview of 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7)

3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This cyclohexanone derivative features a unique cyclopentyloxy moiety and an ethyl substituent, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, fragrance synthesis, and advanced material formulations.

The molecular structure of 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7) offers a versatile scaffold for further chemical modifications. Its ketone functional group makes it a valuable intermediate in organic synthesis, particularly in the production of complex molecules. Recent studies have explored its role in the synthesis of bioactive compounds, where its cyclohexanone core serves as a critical building block. The compound's stability and reactivity under various conditions make it a preferred choice for researchers working on innovative chemical processes.

In the context of current trends, 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one aligns with the growing demand for sustainable and efficient chemical intermediates. As industries shift toward greener chemistry practices, this compound's potential for low-waste synthesis and high-yield reactions positions it as a promising candidate. Additionally, its applications in flavor and fragrance industries have sparked interest, as consumers increasingly seek unique and natural-inspired scents. The compound's ethyl-cyclopentyl combination may contribute to novel olfactory profiles, making it a topic of exploration in perfumery.

From a technical perspective, the synthesis of 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7) involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone derivatives. Advanced techniques such as catalytic hydrogenation and etherification are commonly employed to achieve high purity and yield. Analytical methods like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its quality and consistency for research and industrial use.

The pharmaceutical industry has shown particular interest in 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one due to its potential as a precursor for drug candidates. Its structural features, including the oxygenated cyclohexane ring, mimic motifs found in many bioactive molecules. Researchers are investigating its utility in developing treatments for metabolic disorders and inflammatory conditions, leveraging its unique pharmacokinetic properties. This aligns with the broader trend of targeted drug design and personalized medicine, where precise molecular control is paramount.

In material science, 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7) is being explored for its role in polymer chemistry. Its ability to act as a cross-linking agent or a modifier for resin systems has opened new avenues for creating high-performance materials. For instance, its incorporation into epoxy resins could enhance thermal stability and mechanical strength, addressing key challenges in aerospace and automotive applications. This versatility underscores the compound's relevance in cutting-edge material innovations.

Safety and handling of 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper storage in airtight containers away from light and moisture is recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines, ensuring safe usage in experimental and industrial settings.

Looking ahead, the future of 3-(Cyclopentyloxy)-4-ethylcyclohexan-1-one (CAS No. 2138100-81-7) appears promising, with ongoing research uncovering new applications. Its compatibility with green chemistry principles, coupled with its structural versatility, makes it a compound of interest for sustainable innovation. As industries continue to prioritize efficiency and environmental responsibility, this molecule is poised to play a pivotal role in advancing both scientific knowledge and practical solutions.